4-Cyclopropoxy-2-ethyl-3-fluoropyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C10H12FNO |
|---|---|
Molecular Weight |
181.21 g/mol |
IUPAC Name |
4-cyclopropyloxy-2-ethyl-3-fluoropyridine |
InChI |
InChI=1S/C10H12FNO/c1-2-8-10(11)9(5-6-12-8)13-7-3-4-7/h5-7H,2-4H2,1H3 |
InChI Key |
HKMQSRVJBRVQTD-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=NC=CC(=C1F)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Initial Halogenation and Fluorination
The synthesis often begins with a halogenated pyridine precursor, such as 2,4-dichloro-3-fluoropyridine. Fluorination at position 3 is typically achieved via halogen exchange using potassium fluoride (KF) under catalytic conditions. For example, heating 2,4-dichloropyridine with KF in the presence of a crown ether at 150°C for 24 hours yields 2,4-dichloro-3-fluoropyridine. This step capitalizes on the nucleophilic displacement of chlorine by fluorine, facilitated by polar aprotic solvents like dimethylformamide (DMF).
Introduction of the Ethyl Group
The ethyl group at position 2 is introduced via cross-coupling reactions. A Negishi coupling using ethylzinc chloride and a palladium catalyst (e.g., Pd(PPh₃)₄) in tetrahydrofuran (THF) at 80°C for 12 hours replaces the chlorine at position 2 with an ethyl moiety. This method achieves moderate yields (70–75%) and requires inert atmospheric conditions to prevent catalyst deactivation.
Cyclopropoxy Substitution at Position 4
The final step involves substituting the remaining chlorine at position 4 with a cyclopropoxy group. Copper(I)-catalyzed Ullmann-type coupling with sodium cyclopropoxide in DMSO at 120°C for 18 hours facilitates this transformation. The reaction proceeds via a nucleophilic aromatic substitution mechanism, with the copper catalyst enhancing the electrophilicity of the pyridine ring. Purification via column chromatography (silica gel, ethyl acetate/hexane) yields the target compound with >95% purity.
Palladium-Catalyzed Cross-Coupling Approach
Boronate Ester Intermediate Formation
An alternative route employs Suzuki-Miyaura coupling to install the ethyl group. Starting with 4-bromo-3-fluoropyridine, reaction with ethylboronic acid in the presence of Pd(dppf)Cl₂ and potassium carbonate in 1,4-dioxane at 100°C for 18 hours generates 4-bromo-2-ethyl-3-fluoropyridine. This method offers higher yields (85%) compared to Negishi coupling, attributed to the stability of boronate esters under catalytic conditions.
Cyclopropoxy Group Installation
The bromine at position 4 is then replaced with a cyclopropoxy group using a copper(I)-mediated Ullmann reaction. Sodium cyclopropoxide, generated in situ from cyclopropanol and sodium hydride, reacts with the brominated intermediate in DMF at 110°C for 24 hours. The use of catalytic CuI (10 mol%) accelerates the substitution, achieving yields of 70–75% after recrystallization.
Reductive Alkylation Strategy
Aldehyde Intermediate Synthesis
A less conventional approach involves synthesizing 4-cyclopropoxy-3-fluoropyridine-2-carbaldehyde through Vilsmeier-Haack formylation. Treating 4-cyclopropoxy-3-fluoropyridine with phosphorus oxychloride (POCl₃) and DMF at 0°C followed by hydrolysis yields the aldehyde derivative.
Reduction to Ethyl Group
The aldehyde is reduced to a methyl group using sodium borohydride (NaBH₄) in methanol at 0°C, followed by a second alkylation step with methyl iodide to introduce the ethyl moiety. While this method avoids transition-metal catalysts, it suffers from lower overall yields (50–60%) due to competing over-reduction byproducts.
Comparative Analysis of Synthetic Routes
The table below summarizes key parameters for the three primary methods:
| Method | Key Steps | Catalysts/Reagents | Yield (%) | Purity (%) |
|---|---|---|---|---|
| Sequential Functionalization | Halogenation, Negishi coupling, Ullmann reaction | Pd(PPh₃)₄, CuI, KF | 70–75 | 95 |
| Suzuki Cross-Coupling | Suzuki coupling, Ullmann reaction | Pd(dppf)Cl₂, CuI | 85 | 98 |
| Reductive Alkylation | Formylation, Reduction, Alkylation | NaBH₄, POCl₃ | 50–60 | 90 |
The Suzuki cross-coupling route offers the highest yield and purity, making it the preferred method for industrial-scale synthesis. However, the sequential functionalization approach provides better control over regioselectivity for laboratory-scale applications.
Industrial-Scale Production Considerations
Catalyst Recycling and Solvent Recovery
Industrial processes prioritize catalyst recovery and solvent reuse to minimize costs. For example, palladium catalysts are often immobilized on silica supports to facilitate filtration and reuse, reducing Pd consumption by 40–50%. Solvents like DMF and THF are distilled and recycled, adhering to green chemistry principles.
Purification Techniques
Large-scale purification employs fractional distillation and crystallization instead of column chromatography. For instance, crude 4-Cyclopropoxy-2-ethyl-3-fluoropyridine is dissolved in hot ethanol and cooled to induce crystallization, achieving 98% purity with minimal solvent waste.
Mechanistic Insights and Side Reactions
Competing Pathways in Ullmann Coupling
During cyclopropoxy installation, competing hydrolysis of sodium cyclopropoxide generates cyclopropanol, which can alkylate the pyridine ring under acidic conditions. This side reaction is mitigated by maintaining anhydrous conditions and using excess cyclopropoxide.
Byproduct Formation in Reductive Alkylation
The reductive alkylation method produces ethylated byproducts at positions 3 and 5 due to radical intermediates in the Minisci reaction. These are minimized by using directing groups like pyridine N-oxides to enhance regioselectivity.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-2-ethyl-3-fluoropyridine can undergo various chemical reactions, including:
Substitution Reactions: The fluorine atom in the pyridine ring can be replaced by other substituents through nucleophilic substitution reactions.
Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the nitrogen atom in the pyridine ring.
Cyclization Reactions: The presence of the cyclopropoxy group can facilitate cyclization reactions, leading to the formation of more complex ring structures.
Common Reagents and Conditions
Common reagents used in the reactions of 4-Cyclopropoxy-2-ethyl-3-fluoropyridine include:
Nucleophiles: For substitution reactions, nucleophiles such as amines or thiols can be used.
Oxidizing Agents: For oxidation reactions, agents like potassium permanganate or hydrogen peroxide may be employed.
Reducing Agents: For reduction reactions, agents such as lithium aluminum hydride or sodium borohydride are commonly used.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution reactions can yield various substituted pyridines, while oxidation and reduction reactions can produce pyridine N-oxides or reduced pyridine derivatives, respectively.
Scientific Research Applications
4-Cyclopropoxy-2-ethyl-3-fluoropyridine has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-2-ethyl-3-fluoropyridine depends on its specific applicationThis can affect the compound’s binding affinity, metabolic stability, and overall biological activity . The cyclopropoxy and ethyl groups may also contribute to the compound’s unique interactions with biological targets.
Comparison with Similar Compounds
Electronic and Steric Effects
- Cyclopropoxy vs. Methoxy/Propoxy : The cyclopropoxy group in 4-cyclopropoxy-2-ethyl-3-fluoropyridine imposes greater steric hindrance compared to methoxy or propoxy groups (as in compounds 3 and 4). This strain may enhance reactivity in nucleophilic substitution reactions .
- Fluorine Position : Fluorine at the 3-position (as in the target compound and compound 1) creates a stronger electron-withdrawing effect than fluorine at the 2-position (compound 4), influencing aromatic electrophilic substitution patterns.
Solubility and Bioactivity
Thermal Stability
- The cyclopropoxy-containing compound lacks reported melting point data, but analogous ether-substituted pyridines (e.g., compound 4) show higher melting points (~90°C) than hydroxy- or carboxy-substituted derivatives (e.g., compound 1 at 220°C), likely due to intermolecular hydrogen bonding in the latter .
Q & A
Q. How can the synthesis of 4-Cyclopropoxy-2-ethyl-3-fluoropyridine be optimized for improved yield and purity?
- Methodological Answer : Optimization involves selecting reaction conditions (e.g., solvent polarity, temperature, and catalyst). For example, sodium hydroxide in dichloromethane has been effective for similar pyridine derivatives . Cyclopropoxy group introduction may require controlled nucleophilic substitution with cyclopropanol under inert conditions. Intermediate purification via column chromatography (silica gel, hexane/ethyl acetate gradient) enhances purity. Monitoring reaction progress with TLC (Rf ~0.3–0.5) and confirming purity via HPLC (C18 column, acetonitrile/water mobile phase) is recommended.
Q. What analytical techniques are critical for characterizing 4-Cyclopropoxy-2-ethyl-3-fluoropyridine?
- Methodological Answer :
- NMR : ¹H/¹³C NMR to confirm substituent positions. For fluoropyridines, ¹⁹F NMR (δ -110 to -130 ppm) resolves fluorine environments .
- X-ray Crystallography : Determines bond angles and torsion angles (e.g., N1—C1—C2—C3 = 107.5°, C8—C9—C10—C11 = 121.95°) to validate spatial arrangement .
- HPLC-MS : Quantifies purity (>95%) and detects trace impurities using reverse-phase columns .
Q. How should stability studies be designed for this compound under varying storage conditions?
- Methodological Answer : Conduct accelerated degradation studies at 40°C/75% relative humidity over 4 weeks. Monitor via HPLC for decomposition products (e.g., hydrolysis of cyclopropoxy group). Store in amber vials under nitrogen at -20°C to minimize photodegradation and oxidation, as recommended for fluorinated pyridines .
Advanced Research Questions
Q. How can contradictions in reported reaction conditions for cyclopropoxy group introduction be resolved?
- Methodological Answer : Contradictions arise from solvent polarity (e.g., DMF vs. THF) and base strength (K₂CO₃ vs. NaH). Systematic comparison using Design of Experiments (DoE) can identify critical parameters. For example, NaH in THF may favor deprotonation of cyclopropanol, while K₂CO₃ in DMF enhances nucleophilicity but risks side reactions . Controlled kinetic studies with in-situ IR monitoring can clarify optimal conditions.
Q. What computational strategies predict the reactivity of 4-Cyclopropoxy-2-ethyl-3-fluoropyridine in cross-coupling reactions?
- Methodological Answer : Density Functional Theory (DFT) calculations (B3LYP/6-31G*) model electron density distribution. Fluorine’s electronegativity reduces electron density at the pyridine ring, favoring Suzuki-Miyaura coupling at the 4-position. Transition state analysis (NBO charges) predicts activation barriers for Pd-catalyzed reactions .
Q. How to address discrepancies in spectroscopic data between synthetic batches?
- Methodological Answer : Batch-to-batch variability in ¹³C NMR shifts (e.g., ±1 ppm for cyclopropoxy carbons) may stem from residual solvents or tautomerism. Use high-field NMR (500 MHz+) with deuterated solvents (CDCl₃ or DMSO-d6) for resolution. Spiking with authentic material or 2D-COSY/HMBC correlations resolves ambiguous peaks .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
